Cas no 1799434-57-3 (2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine)

• Product Name: 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine
• CAS No: 1799434-57-3
• MF: C₁₂H₁₀FN₃
• MW: 215.226305484772
• MDL: MFCD28133515
• CID: 4674891
• Update Time: 2025-05-23

2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine
• AK162741

• MDL： MFCD28133515
• Inchi： 1S/C12H10FN3/c13-10-5-2-1-4-9(10)11-8-16-7-3-6-14-12(16)15-11/h1-6H,7-8H2
• InChI Key： MPPLJXVJYCTWDS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CN2C(=NC=CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 373
• Topological Polar Surface Area: 28

Additional information on 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine

Introduction to 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine (CAS No. 1799434-57-3)

2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine (CAS No. 1799434-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The introduction of a fluorine atom at the 2-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications.

The structure of 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine is characterized by a unique combination of aromatic and heterocyclic moieties. The imidazopyrimidine core provides a scaffold that can interact with various biological targets, while the fluorinated phenyl group enhances its binding affinity and selectivity. This structural feature has been shown to improve the compound's pharmacokinetic properties, such as solubility and permeability, which are crucial for drug development.

Recent studies have highlighted the potential of 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). This makes it a valuable lead compound for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest by modulating key signaling pathways involved in cell proliferation and survival.

The pharmacological profile of 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine has been further explored through in vivo studies. Animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable safety profile. These findings suggest that it has the potential to be developed into an orally available therapeutic agent for both antiviral and anticancer applications.

The synthetic route for 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of an intermediate imidazopyrimidine core followed by functionalization with the fluorinated phenyl group. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, 2-(2-Fluorophenyl)-3,5-dihydroimidazo[1,2-a]pyrimidine (CAS No. 1799434-57-3) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both antiviral and anticancer therapies. Ongoing research aims to elucidate its full therapeutic potential and optimize its clinical utility.